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Compound of Interest

Compound Name: Boc-orn(pyrazinylcarbonyl)-OH

CAS No.: 201046-36-8

Cat. No.: B558247 Get Quote

This guide provides an in-depth comparison of the efficacy of compounds synthesized with a

pyrazinoyl moiety, a key structural feature of the first-line tuberculosis drug, pyrazinamide. We

will explore the synthesis of novel peptide-based structures using Boc-
orn(pyrazinylcarbonyl)-OH and compare their potential efficacy against that of pyrazinamide

and its advanced analogs. This document is intended for researchers, scientists, and

professionals in the field of drug development.

Introduction: The Significance of the Pyrazinoyl
Moiety and Boc-orn(pyrazinylcarbonyl)-OH in Drug
Discovery
The pyrazine ring is a critical pharmacophore in medicinal chemistry, most notably found in

pyrazinamide (PZA), a cornerstone of modern combination therapy for Mycobacterium

tuberculosis infections.[1][2] PZA's unique ability to eradicate persistent, non-replicating

bacteria makes it an indispensable component of treatment regimens.[3][4] The active form of

PZA, pyrazinoic acid (POA), is generated within the mycobacterium and disrupts multiple

cellular processes.[3][5]

To explore novel chemical space and potentially enhance the therapeutic profile of PZA,

researchers are investigating the incorporation of the pyrazinoyl group into larger molecules,
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such as peptides. This can be achieved using specialized amino acid derivatives like Nα-Boc-

Nδ-pyrazinylcarbonyl-L-ornithine (Boc-orn(pyrazinylcarbonyl)-OH).[6][7] This reagent allows

for the site-specific introduction of the pyrazinoyl moiety into a peptide sequence during solid-

phase peptide synthesis (SPPS), opening the door to the creation of novel drug candidates

with potentially improved potency, selectivity, and pharmacokinetic properties.[7]

This guide will first detail the synthetic strategy for incorporating Boc-orn(pyrazinylcarbonyl)-
OH into a peptide backbone. Subsequently, it will provide a comprehensive efficacy

comparison between the parent drug, pyrazinamide, and its more recently developed analogs,

offering a framework for evaluating the potential of novel pyrazinoyl-containing peptides.

Synthesis of Pyrazinoyl-Containing Peptides: A
Representative Protocol
The synthesis of a peptide containing a pyrazinylcarbonyl-ornithine residue can be readily

achieved using automated microwave-assisted or manual solid-phase peptide synthesis

(SPPS) employing the Boc (tert-butyloxycarbonyl) protection strategy.[8][9]

General Workflow for Boc-SPPS
The following diagram illustrates the key steps in the solid-phase synthesis of a peptide

incorporating Boc-orn(pyrazinylcarbonyl)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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